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Compound of Interest

Compound Name: 3-Methyl Hippuric Acid-d7

Cat. No.: B565009 Get Quote

An In-Depth Technical Guide to 3-Methyl Hippuric Acid-d7

This technical guide provides comprehensive information on 3-Methyl Hippuric Acid-d7, a

deuterated analog of 3-Methyl Hippuric Acid. It is intended for researchers, scientists, and

professionals in drug development and analytical chemistry. This document covers the

compound's chemical properties, applications, and relevant experimental protocols.

Core Compound Information
3-Methyl Hippuric Acid-d7 is primarily utilized as an internal standard in analytical and

pharmacokinetic studies.[1] Its stable isotope labeling allows for precise quantification of its

non-deuterated counterpart, 3-Methyl Hippuric Acid, in biological matrices using mass

spectrometry and liquid chromatography techniques.[1] The parent compound, 3-

methylhippuric acid, is a metabolite of m-xylene, making its measurement in urine a key

biomarker for monitoring xylene exposure.[2][3]

Chemical and Physical Properties
The fundamental properties of 3-Methyl Hippuric Acid-d7 are summarized below.
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Property Value Citations

CAS Number 1216551-07-3 [1][4][5][6][7][8]

Molecular Formula C₁₀H₄D₇NO₃ [1][4][6][7][8]

Molecular Weight 200.24 g/mol [1][4][7][8]

IUPAC Name N-(3-Methylbenzoyl)glycine-d7 [1]

Synonyms
m-Methylhippuric Acid-d7, m-

Toluric Acid-d7
[1][7][8]

Appearance White to off-white solid [6]

Purity >95% (HPLC) [5]

Applications in Research
The primary application of 3-Methyl Hippuric Acid-d7 is as an internal standard for the

quantitative analysis of 3-methylhippuric acid. The incorporation of seven deuterium atoms

provides a distinct mass shift, facilitating its use in isotope dilution mass spectrometry, which is

considered a gold-standard quantification technique.

Additionally, substituted hippurate analogs have been identified as substrates and inhibitors of

peptidylglycine α-hydroxylating monooxygenase (PHM).[7][9]

Metabolic Pathway
The non-deuterated form, 3-methylhippuric acid, is a biological indicator of exposure to the

industrial solvent m-xylene. The metabolic conversion process is a key area of study in

toxicology and occupational health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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